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Compound of Interest

Compound Name: Neosartoricin

CAS No.: 1421941-29-8

Cat. No.: B2671041

Get Quote

Neosartoricin Disposal & Handling Guide

Executive Summary & Hazard Profile
Neosartoricin is a prenylated anthracenone (polyketide) secondary metabolite derived from

Neosartorya fischeri and Aspergillus fumigatus.[1] It exhibits potent T-cell antiproliferative

activity (IC50 ~3 µM) and immunomodulatory effects.[1][2]

Because of its biological potency and structural similarity to known mycotoxins and

anthraquinone derivatives, Neosartoricin must be handled as a High-Potency Active

Pharmaceutical Ingredient (HPAPI) and a suspected carcinogen/reproductive toxin.[1]
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Property Details

Chemical Class Prenylated Anthracenone (Polyketide)

Primary Hazard Cytotoxic / Immunosuppressive

GHS Classifications (Inferred)
H350 (May cause cancer), H360 (May damage

fertility), H302 (Harmful if swallowed)

Disposal Method High-Temperature Incineration (1000°C+)

Deactivation

Chemical oxidation (Sodium Hypochlorite) for

surface decontamination; Incineration for bulk

waste.[1][2]

Containment & Handling Protocols
Before disposal can occur, exposure must be minimized.[1] Neosartoricin is stable in solid

form and DMSO solution, meaning it persists on surfaces if not chemically deactivated.[1]

Engineering Controls: Handle all dry powder within a Class II Biosafety Cabinet (BSC) or a

Chemical Fume Hood with HEPA filtration.[1] Never handle on an open bench.

PPE Requirements:

Gloves: Double-gloving is mandatory.[1][2] Inner glove: Latex/Nitrile (4 mil); Outer glove:

Nitrile (5-8 mil) or Neoprene.[1][2]

Respiratory: If outside a hood (emergency only), use N95 or P100 particulate respirator.[1]

Clothing: Tyvek lab coat or back-closing gown with elastic cuffs.[1][2]

Disposal Procedures
The following protocols ensure the complete destruction of the anthracenone ring structure,

preventing environmental bio-accumulation.

A. Solid Waste (Powder, Contaminated Consumables)[1]
Classification: Cytotoxic/Genotoxic Solid Waste.[1]
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Container: Rigid, puncture-proof yellow or purple waste container (depending on facility color

codes for chemo-waste) labeled "HIGH HEAT INCINERATION."

Protocol:

Place weigh boats, contaminated gloves, and paper towels directly into the hazardous

waste container inside the hood.

Do not autoclave. Autoclaving may not destroy the chemical structure and can aerosolize

volatile derivatives.[1]

Seal container and tag with: "Contains Neosartoricin - Cytotoxic Agent - Incinerate Only."

B. Liquid Waste (Stock Solutions, Media)[1]
Solvents: Typically DMSO, Methanol, or cell culture media.[1]

Protocol:

Never pour down the drain.[1]

Collect in a dedicated High-Density Polyethylene (HDPE) carboy labeled "Cytotoxic

Chemical Waste."[1][2]

Segregate halogenated solvents (e.g., DCM) from non-halogenated (e.g.,

DMSO/Methanol) if required by your local EHS, but prioritize the "Cytotoxic" label.[1]

C. Surface Deactivation (Chemical Destruction)
For cleaning biosafety cabinets or reusable glassware, simple soap is insufficient.[1] You must

break the polyketide structure.[1]

Agent: 10% Sodium Hypochlorite (Bleach) solution (freshly prepared).[1]

Contact Time: Allow 10–15 minutes of contact time to oxidize the anthracenone core.

Rinse: Follow with 70% Ethanol to remove bleach residue and corrosive salts.[1]
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Visual Workflows
Figure 1: Disposal Decision Tree
This logic gate ensures Neosartoricin is routed to the correct destruction stream, avoiding

common errors like autoclaving chemical waste.
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Figure 2: Emergency Spill Response
Immediate actions to take in the event of a powder or liquid spill outside primary containment.

1. Alert & Isolate
(Clear Area)

2. Don PPE
(Double Gloves, N95, Gown)

3. Contain Spill
(Absorbent Pads / Damp Towel)

4. Deactivate
(10% Bleach - 15 mins) 5. Dispose as Cytotoxic Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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